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Analytical Methods at a Glance

Analytical Technique Sample Matrix
Limit of
Quantification
(LOQ)

Key Details / Validation

Not specified (Adequate

enforcement method)
[1]

Potatoes 0.01 mg/kg EFSA concluded that adequate

methods are available to
control residues in potatoes at

this LOQ [1].

GC-MS [2] Water 0.10 µg/L (0.0001

mg/L)

Method from Valent U.S.A.

Corporation (MRID: 48842101)
[2].

LC-APCI-MS
(Atmospheric Pressure

Chemical Ionization) [3]

Fruits & Vegetables
(oranges, lemons,

peppers, etc.)

0.1 mg/kg Used isocratic LC; extraction by
Matrix Solid-Phase
Dispersion (MSPD) with C8
sorbent [3].

LC-UV [3] Fruits & Vegetables 1-5 mg/kg Higher LOQ than MS methods,
making it less sensitive for low-

level residue analysis [3].
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Detailed Experimental Protocols

Here are more detailed methodologies for the key techniques identified in the search results.

Protocol 1: Liquid Chromatography-Mass Spectrometry (LC-MS)
for Fruits and Vegetables

This method is based on a peer-reviewed publication for determining tolclofos-methyl and other fungicides

in various crops [3].

1. Extraction via Matrix Solid-Phase Dispersion (MSPD)

Sorbent: C8.

Procedure: The sample is blended with the C8 sorbent to create a semi-dry material. This
mixture is then packed into a column, and the analytes are eluted with a suitable solvent.

2. Instrumental Analysis

Technique: Liquid Chromatography coupled to a Quadrupole Mass Spectrometer.
Ionization Mode: Atmospheric Pressure Chemical Ionization (APCI) in negative ionization
mode.
Chromatography: Isocratic elution (constant mobile phase composition).

3. Method Validation

Validation Range: 0.01 to 25 mg/kg.
Recovery: Reported recovery rates for the fungicides in the study ranged from 52.5% to
91.1%.
Precision: Relative standard deviations (RSD) were between 6.1% and 11.9%.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS)
for Water

This method is listed by the US EPA for the analysis of tolclofos-methyl in water [2].

Matrix: Water.

Technique: Gas Chromatography-Mass Spectrometry (GC/MS).
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Limit of Quantitation (LOQ): 0.10 µg/L.

Workflow for Residue Analysis

The general workflow for analyzing tolclofos-methyl residues, synthesizing information from the protocols

above, can be visualized as follows. This workflow is a logical sequence that guides the analyst from sample

preparation to final reporting.

Sample Prep & Extraction

Sample (e.g., Potato, Water)

Sample Preparation
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Analysis

Data Processing
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Click to download full resolution via product page

Key Considerations for Method Implementation
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When setting up an analytical method for tolclofos-methyl, researchers should consider the following points

derived from the search results:

Method Selection: The choice between GC-MS and LC-MS often depends on the laboratory's
equipment, expertise, and the required sensitivity. LC-MS methods, as described, can achieve low

mg/kg LOQs, which are sufficient for enforcing MRLs like the 0.2 mg/kg level for potatoes [1] [3].
Matrix Effects: The MSPD extraction technique mentioned for fruits and vegetables is designed to

efficiently clean up complex sample matrices, which is critical for reliable LC-MS analysis [3].
Reference Materials: For accurate quantification, the use of high-purity, certified reference materials

is essential. These are commercially available for tolclofos-methyl [4].
Regulatory Context: It is important to confirm that the chosen method's LOQ is low enough to

comply with the Maximum Residue Levels (MRLs) set by relevant authorities, such as 0.01 mg/kg or
0.2 mg/kg in the EU [1].

Reference Information

The following points provide additional context on tolclofos-methyl that may be relevant for risk assessment

and regulatory compliance.

Enforcement Residue Definition: For regulatory monitoring in plant commodities like potatoes, the

residue is defined as the tolclofos-methyl parent compound itself [1].
Metabolites and Breakdown Products: While the parent compound is the marker for enforcement,

risk assessment may need to consider metabolites. EFSA notes the potential relevance of
metabolites such as DM-TM (a degradation product) and Ph-COOH (in animal commodities), though

their toxicological profiles are still under investigation [1].
Toxicological Reference Values: The Acceptable Daily Intake (ADI) for tolclofos-methyl is 0.064
mg/kg body weight per day. An Acute Reference Dose (ARfD) was deemed unnecessary [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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